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Compound of Interest

Compound Name: CY-09

Cat. No.: B10788948

Essential Safety and Handling Guide for CY-09

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of CY-09, a selective and direct NLRP3 inhibitor. Adherence to these procedures is
critical to ensure a safe laboratory environment.

Chemical and Physical Properties

Property Value

CAS Number 1073612-91-5[1]
Molecular Formula C19H12F3NO3S2[2]
Molecular Weight 423.43 g/mol [2]
Appearance Solid

Soluble in DMSO (up to 85 mg/mL) and DMF

Solubility

(up to 30 mg/mL).[1][3]

Store at -20°C or -80°C for long-term storage.
Storage Keep container tightly closed in a well-ventilated

place.[2]
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Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted to determine the appropriate level
of PPE required for the specific procedures being performed.[4] The following table
summarizes the recommended PPE for handling CY-09.[2]

Protection Level Equipment

Safety glasses with side shields or goggles,

Level C/D (Minimum) chemical-resistant gloves (e.qg., nitrile), lab coat.

[5]

Full-face shield, hooded chemical-resistant
clothing, disposable chemical-resistant outer
] ) boots.[4][5] For situations with a risk of
Higher Level (As warranted by risk assessment) o0 )
aerosolization, a NIOSH-approved respirator or
a self-contained breathing apparatus (SCBA)

may be necessary.[2][6]

Health Hazard Information
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Exposure Route

Symptoms

First Aid Measures

Inhalation

May cause irritation of the
throat with a feeling of

tightness in the chest.[2]

Remove the person to fresh air
and keep them comfortable for
breathing. If not breathing,
provide artificial respiration or
oxygen. Seek immediate

medical attention.[2]

Skin Contact

May cause mild irritation at the

site of contact.[2]

Wash the skin with plenty of
soap and water. Remove
contaminated clothing. Get
medical attention if symptoms

occur.[2]

Eye Contact

May cause irritation and

redness.[2]

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[2]

Ingestion

May cause irritation of the
throat.[2]

Rinse mouth with water. Do not
induce vomiting. Seek

immediate medical attention.

[2]

Handling and Storage Procedures

Engineering Controls:

o Work in a well-ventilated area.[2]

o Use a laboratory fume hood whenever possible to minimize inhalation exposure.[2]

Safe Handling Practices:

» Avoid breathing dust.[2]
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» Do not eat, drink, or smoke when using this product.[2]
e Wash hands thoroughly after handling.

Storage:

o Keep the container tightly closed.[2]

» Store in a well-ventilated place.[2]

e For long-term storage, keep at -20°C or -80°C.[2]
Spill and Disposal Plan

Spill Response:

e Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an absorbent material to contain the spill.

Collect: Carefully collect the spilled material and place it in a sealed container for disposal.

Clean: Clean the spill area with an appropriate solvent, followed by soap and water.

Decontaminate: Decontaminate all equipment used in the cleanup.
Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2]

» Do not allow the product to enter sewers or public waters.[2]

Experimental Protocols and Signaling Pathways

CY-09 is a selective inhibitor of the NLRP3 inflammasome.[1][7][8] It directly binds to the ATP-
binding motif of the NLRP3 NACHT domain, which inhibits its ATPase activity.[1][9] This action
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prevents the assembly and activation of the NLRP3 inflammasome, ultimately suppressing the
maturation and secretion of pro-inflammatory cytokines like IL-1[3.[8][9]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.medchemexpress.com/CY-09.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5679172/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

CY-09 Mechanism of Action
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CY-09 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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